(2E)-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide
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Description
(2E)-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-(thiophen-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C15H9Cl2N3O2S and its molecular weight is 366.22. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Assessment
Elmagd et al. (2017) utilized thiosemicarbazide derivatives, similar in structure to the compound , as precursors for synthesizing various heterocyclic compounds, including 1,3,4-oxadiazole derivatives. These compounds were then evaluated for their antimicrobial activity, highlighting the importance of such structures in developing new antimicrobial agents (Elmagd et al., 2017).
Anticancer Evaluation
Ravinaik et al. (2021) designed and synthesized derivatives starting from related compounds, assessing their anticancer activity against multiple cancer cell lines. This study demonstrates the potential of oxadiazole derivatives in cancer treatment, showing significant anticancer activities in some cases, surpassing the reference drug etoposide (Ravinaik et al., 2021).
Antimicrobial and Toxicity Evaluation
Machado et al. (2005) synthesized and characterized 3,5-diphenylchlorinated-1,2,4-oxadiazoles for their antimicrobial activity and toxicity towards brine shrimp. This study is relevant for understanding the safety and efficacy of oxadiazole derivatives in biological applications (Machado et al., 2005).
Liquid Crystal Applications
Zafiropoulos et al. (2008) explored modifications of classic mesogens with 1,3,4-oxadiazole and thiophene, aiming to introduce bends into the parent compounds. This work highlights the application of such compounds in developing new liquid crystal materials with altered thermal and physical properties (Zafiropoulos et al., 2008).
Synthesis of Chalcone Derivatives
Joshi and Parikh (2013) synthesized chalcones-bearing 1,3,4-oxadiazole derivatives as novel bio-active antimicrobial agents. This research underscores the versatility of oxadiazole derivatives in creating compounds with potential applications in combating multidrug-resistant bacterial and fungal infections (Joshi & Parikh, 2013).
Properties
IUPAC Name |
(E)-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2N3O2S/c16-9-3-5-12(17)11(8-9)14-19-20-15(22-14)18-13(21)6-4-10-2-1-7-23-10/h1-8H,(H,18,20,21)/b6-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEGRKQMNEDZCJO-GQCTYLIASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=CC(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)/C=C/C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.